Cas no 37574-18-8 (Carbamic acid,N-1H-benzimidazol-2-yl-, methyl ester, hydrochloride (1:1))

• Product Name: Carbamic acid,N-1H-benzimidazol-2-yl-, methyl ester, hydrochloride (1:1)
• CAS No: 37574-18-8
• MF: C₉H₁₀ClN₃O₂
• MW: 227.647600650787
• CID: 310083
• PubChem ID: 169939
• Update Time: 2025-04-19

Carbamic acid,N-1H-benzimidazol-2-yl-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-1H-benzimidazol-2-yl-, methyl ester, hydrochloride (1:1)
• Carbamic acid, 1H-benzimidazol-2-yl-, methyl ester, monohydrochloride
• Carbendazim monohydrochloride
• Methyl 1H-benzimidazol-2-ylcarbamate HCl
• Methyl 1H-benzimidazol-2-ylcarbamate monohydrochloride
• Carbendazim hydrochloride
• Sandomil P
• NS00088656
• AKOS030572964
• methyl N-(1H-benzimidazol-2-yl)carbamate;hydrochloride
• CARBAMIC ACID, N-1H-BENZIMIDAZOL-2-YL-, METHYL ESTER, HYDROCHLORIDE (1:1)
• METHYL 2-BENZIMIDAZOLECARBAMATE HYDROCHLORIDE
• Q27256084
• Carbendazim HCl
• SCHEMBL74664
• 31SOI468G0
• Carbamic acid, 1H-benzimidazol-2-yl-, methyl ester, hydrochloride
• 37574-18-8
• EINECS 253-554-2
• methyl (1H-benzo[d]imidazol-2-yl)carbamate hydrochloride
• 23424-47-7
• methyl N-(1H-1,3-benzodiazol-2-yl)carbamate hydrochloride
• UNII-31SOI468G0
• DTXSID8058370

• Inchi： 1S/C9H9N3O2.ClH/c1-14-9(13)12-8-10-6-4-2-3-5-7(6)11-8;/h2-5H,1H3,(H2,10,11,12,13);1H
• InChI Key： JXBLYSQTCABEMR-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(NC1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 227.0463
• Monoisotopic Mass: 227.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67Ų

Experimental Properties

• PSA: 67.01